1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene

• IUPAC Name: 1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene
• InChI: InChI=1S/C17H19ClO3/c1-2-19-16-8-4-9-17(13-16)21-11-5-10-20-15-7-3-6-14(18)12-15/h3-4,6-9,12-13H,2,5,10-11H2,1H3
• InChI Key: QCTHNPONAPTMQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OCCCOC2=CC(=CC=C2)Cl
• Molecular Formula: C17H19ClO3
• Molecular Weight: 306.8 g/mol

Description

1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene, also known as EEPPB, is a chemical compound that has been widely used in scientific research. It is a member of the family of aryl ether compounds, which have been shown to have a variety of biological and pharmacological activities.

Scientific Research Applications

1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene has been used in various scientific research applications, including as a tool for studying the structure and function of proteins and enzymes. It has been shown to inhibit the activity of certain enzymes, such as the fatty acid amide hydrolase, which plays a role in the endocannabinoid system. 1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene has also been used as a fluorescent probe for detecting the presence of certain molecules in cells and tissues.

Mechanism of Action

The mechanism of action of 1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. For example, 1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene has been shown to inhibit the activity of fatty acid amide hydrolase by binding to its active site and preventing the breakdown of endocannabinoids. This leads to an increase in the levels of endocannabinoids, which can have various physiological effects.
Biochemical and Physiological Effects
1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene has been shown to have various biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of the endocannabinoid system. It has been shown to have anti-inflammatory and analgesic effects in animal models, and it has also been shown to have potential as a treatment for certain neurological disorders such as epilepsy and Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene has several advantages for use in lab experiments, including its high potency and selectivity for certain enzymes and proteins. However, it also has some limitations, including its relatively low solubility in water and its potential for non-specific binding to other molecules.

Future Directions

There are several future directions for research on 1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene, including the development of more efficient synthesis methods, the optimization of its pharmacological properties, and the identification of new targets for its activity. Additionally, further research is needed to fully understand the mechanism of action of 1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene and its potential for use in the treatment of various diseases and disorders.
Conclusion
In conclusion, 1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene is a chemical compound that has been widely used in scientific research for its various biological and pharmacological activities. Its synthesis method involves several steps, and it has been shown to have potential as a tool for studying the structure and function of proteins and enzymes. Further research is needed to fully understand its mechanism of action and its potential for use in the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of 1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene involves several steps, including the reaction of 3-ethoxyphenol with 3-chloropropyl chloride, followed by the reaction of the resulting product with 1-chloro-2-nitrobenzene. The final step involves the reduction of the nitro group to an amino group using a reducing agent such as palladium on carbon. The resulting product is 1-chloro-3-[3-(3-ethoxyphenoxy)propoxy]benzene, which can be purified using various methods such as column chromatography.